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Compound of Interest

Compound Name:
(E)-4-(tert-Butoxy)-4-oxobut-2-

enoic acid

Cat. No.: B041144 Get Quote

Disclaimer: Limited direct safety and toxicological data is publicly available for mono-tert-butyl

fumarate. This guide provides a comprehensive overview based on the closely related

analogue, monobutyl fumarate (CAS No. 16062-88-7), and general knowledge of fumaric acid

esters and tert-butylated compounds. All information should be used as a preliminary guide and

supplemented with in-house risk assessments and, where possible, direct testing.

This technical whitepaper serves as a crucial resource for researchers, scientists, and drug

development professionals, offering a detailed examination of the safety and handling

information for mono-tert-butyl fumarate and its analogues. Due to the scarcity of data for the

specific molecule of interest, this guide emphasizes prudent laboratory practices and draws

inferences from structurally similar compounds to ensure a high level of safety in research and

development settings.

Physicochemical Properties
Understanding the physical and chemical characteristics of a compound is the first step in safe

handling. The following table summarizes the available data for monobutyl fumarate, which is

expected to have properties similar to mono-tert-butyl fumarate.
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Property Value Reference

CAS Number 16062-88-7 [1][2][3][4][5]

Molecular Formula C8H12O4 [3][5]

Molecular Weight 172.18 g/mol [5]

Melting Point 140 °C [1][4]

Boiling Point 109 °C at 0.01 Torr [1]

Appearance Solid powder [5]

Solubility Soluble in DMSO [5]

Hazard Identification and Classification
While a specific hazard classification for mono-tert-butyl fumarate is not available, an analysis

of related compounds provides insight into potential risks.

Fumaric Acid Esters: This class of compounds can cause gastrointestinal issues, flushing, and

in some cases, kidney or liver disturbances with systemic exposure.[6][7][8][9][10] Allergic

contact dermatitis has been reported with some fumaric acid esters.[6]

Tert-butyl Compounds: Compounds containing a tert-butyl group can be irritating to the skin

and eyes.[11] Chronic exposure to some tert-butyl compounds has been associated with

kidney and thyroid effects in animal studies.[12]

Based on this information, it is prudent to handle mono-tert-butyl fumarate as a compound that

is potentially:

Irritating to the skin, eyes, and respiratory system.

Harmful if swallowed or inhaled.

Capable of causing allergic skin reactions.

Potentially toxic to the kidneys or liver with prolonged or repeated exposure.
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A Safety Data Sheet for monobutyl fumarate does not provide specific hazard statements but

recommends general safe handling practices.[13]

Handling and Storage
Adherence to strict laboratory protocols is essential when handling any chemical with an

incomplete safety profile.

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure eyewash stations and safety showers are readily accessible.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[13]

Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.[13]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH-approved respirator.

[13]

Handling Procedures:

Avoid generating dust.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in the handling area.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area.[5]

Keep away from incompatible materials such as strong oxidizing agents.
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Experimental Workflows and Risk Management
The following diagrams illustrate standard workflows for handling laboratory chemicals and

conducting a risk assessment, which are directly applicable to working with mono-tert-butyl

fumarate.

Preparation

Chemical Handling

Cleanup and Disposal

Review Safety Data Sheet (or analogous data)

Conduct Risk Assessment

Don Personal Protective Equipment (PPE)

Weigh/Measure in a Ventilated Enclosure

Perform Experiment in Fume Hood

Label all Containers

Decontaminate Work Area

Segregate and Dispose of Waste

Doff and Clean PPE
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A generalized workflow for safe laboratory chemical handling.

Identify Potential Hazards
(Physical, Chemical, Toxicological)

Assess Risks
(Likelihood and Severity)

Implement Control Measures
(Elimination, Substitution, Engineering, Administrative, PPE)

Risk Unacceptable

If controls are insufficient

Risk Acceptable

Review and Monitor Effectiveness

As needed

Re-evaluate

Proceed with Experiment

Click to download full resolution via product page

A logical flowchart for conducting a chemical risk assessment.

First Aid Measures
In the event of exposure, the following first aid measures, based on general chemical safety

principles, should be followed.
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After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

medical attention.[13]

After Skin Contact: Immediately remove contaminated clothing. Wash the affected area with

soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

[13]

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[13]

After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[13]

Fire-Fighting and Accidental Release Measures
Fire-Fighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

[13]

Specific Hazards: Thermal decomposition may produce irritating gases and vapors.

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[13]

Accidental Release Measures:

Personal Precautions: Evacuate unnecessary personnel. Wear appropriate PPE. Avoid

breathing dust and contact with skin and eyes.

Environmental Precautions: Prevent entry into drains and waterways.

Methods for Cleaning Up: Carefully sweep up or vacuum the spilled material and place it in a

suitable, labeled container for disposal. Avoid creating dust.

Toxicological Information
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As previously stated, specific toxicological data for mono-tert-butyl fumarate is not available.

The information below is for related compounds and should be interpreted with caution.

Compound Class Potential Toxicological Effects

Fumaric Acid Esters

Gastrointestinal disturbances (nausea, diarrhea,

abdominal pain), flushing. Potential for kidney

and liver effects with high doses or prolonged

exposure. May cause lymphopenia and

eosinophilia.[6][7]

tert-Butanol (a metabolite of some tert-butyl

compounds)

Irritation to skin and eyes. High doses can

cause sedation. Chronic oral exposure in animal

studies has been linked to kidney and thyroid

effects.[11][12]

No carcinogenicity, mutagenicity, or reproductive toxicity data is available for mono-tert-butyl

fumarate or its close analogues.

Ecological Information
There is no specific ecological data available for mono-tert-butyl fumarate or monobutyl

fumarate.[13] It is imperative to prevent the release of this compound into the environment. All

waste should be handled as hazardous chemical waste and disposed of according to local,

state, and federal regulations.

Conclusion
The safe handling of mono-tert-butyl fumarate requires a cautious and informed approach due

to the limited availability of specific safety data. By treating it with the precautions appropriate

for its chemical class and utilizing the data from its closest analogue, monobutyl fumarate,

researchers can minimize risks. This guide provides a foundational understanding of the

potential hazards and necessary safety measures. However, it is not a substitute for a

thorough, experiment-specific risk assessment and adherence to all institutional safety

protocols. As more data becomes available, this information should be updated to reflect a

more complete safety profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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